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Compound of Interest

Compound Name: 3,4-Pyridinedicarboximide

Cat. No.: B189428 Get Quote

For immediate reference, 3,4-Pyridinedicarboximide should be treated as a hazardous

chemical. Disposal requires adherence to local, state, and federal regulations and should be

managed through an approved waste disposal plant. This guide provides essential safety and

logistical information for researchers, scientists, and drug development professionals to ensure

the safe handling and disposal of this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 3,4-Pyridinedicarboximide
with appropriate personal protective equipment (PPE) to mitigate risks of exposure. This

compound is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1]

Recommended Personal Protective Equipment:

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use chemically resistant protective gloves.

Body Protection: Don impervious clothing, such as a lab coat.

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or fumes.[1] Ensure that an eyewash station and safety shower are readily

accessible.
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Step-by-Step Disposal Protocol
The proper disposal of 3,4-Pyridinedicarboximide is a regulated process. The following steps

provide a procedural framework for its safe and compliant disposal.

Step 1: Waste Identification and Segregation

Clearly identify the waste as "3,4-Pyridinedicarboximide, CAS: 4664-01-1".

Do not mix this waste with other chemical waste unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Step 2: Containerization

Use a dedicated, sealable, and chemically compatible waste container.

Ensure the container is in good condition and free from leaks or residues on the exterior.

For solid waste, use a securely sealed bag or container. For solutions, use a screw-cap

bottle.

Step 3: Labeling

Attach a completed hazardous waste label to the container as soon as the first waste is

added.

The label must include:

The full chemical name: "3,4-Pyridinedicarboximide"

The CAS Number: "4664-01-1"

The associated hazards (e.g., "Harmful," "Irritant").

The accumulation start date.

The name of the principal investigator or lab contact.

Step 4: Accumulation and Storage
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Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area within the laboratory.

Keep the container tightly closed except when adding waste.[1]

Store the waste away from incompatible materials, such as strong oxidizing agents and

acids.

Step 5: Arranging for Disposal

Once the container is full or is no longer in use, contact your institution's EHS department to

schedule a pickup.

Provide them with all necessary information from the waste label.

Follow their specific procedures for waste collection and hand-off.

Never dispose of 3,4-Pyridinedicarboximide down the drain or in the regular trash.

Quantitative Data Summary
Property Value Source

CAS Number 4664-01-1 [1]

Molecular Formula C₇H₄N₂O₂ ChemScene

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Signal Word Warning [1][2]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3,4-
Pyridinedicarboximide.
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Waste Pickup
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Disposal workflow for 3,4-Pyridinedicarboximide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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